Cas no 1864059-61-9 (3-(Quinolin-6-yloxy)propan-1-amine hydrochloride)

• Product Name: 3-(Quinolin-6-yloxy)propan-1-amine hydrochloride
• CAS No: 1864059-61-9
• MF: C₁₂H₁₅ClN₂O
• MW: 238.713301897049
• MDL: MFCD28125986
• CID: 5044046
• PubChem ID: 86262376
• Update Time: 2025-06-11

3-(Quinolin-6-yloxy)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(quinolin-6-yloxy)propan-1-amine hydrochloride
• 3-quinolin-6-yloxypropan-1-amine;hydrochloride
• 3-(Quinolin-6-yloxy)propan-1-amine hydrochloride

• MDL： MFCD28125986
• Inchi： 1S/C12H14N2O.ClH/c13-6-2-8-15-11-4-5-12-10(9-11)3-1-7-14-12;/h1,3-5,7,9H,2,6,8,13H2;1H
• InChI Key： NOQVTFARKNNAPR-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC2C(=CC=CN=2)C=1)CCCN

Computed Properties

• Exact Mass: 238.0872908 g/mol
• Monoisotopic Mass: 238.0872908 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 238.71
• Topological Polar Surface Area: 48.1

Additional information on 3-(Quinolin-6-yloxy)propan-1-amine hydrochloride

Comprehensive Overview of 3-(Quinolin-6-yloxy)propan-1-amine hydrochloride (CAS No. 1864059-61-9)

3-(Quinolin-6-yloxy)propan-1-amine hydrochloride (CAS No. 1864059-61-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its quinoline core and propan-1-amine side chain, is a subject of interest due to its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural features, which make it a promising candidate for targeting specific biological pathways.

The quinoline moiety is a well-known pharmacophore in medicinal chemistry, often associated with antimicrobial, anticancer, and anti-inflammatory properties. When combined with the propan-1-amine group, the resulting compound exhibits enhanced solubility and bioavailability, which are critical factors in drug formulation. The hydrochloride salt form further improves its stability, making it suitable for various experimental and industrial applications.

In recent years, the demand for 3-(Quinolin-6-yloxy)propan-1-amine hydrochloride has increased, particularly in the context of high-throughput screening and structure-activity relationship (SAR) studies. Scientists are exploring its interactions with enzymes and receptors, aiming to develop novel therapeutics for conditions such as neurodegenerative diseases and metabolic disorders. Its unique chemical profile also makes it a valuable tool in chemical biology and proteomics research.

One of the trending topics in the scientific community is the role of small molecules in precision medicine. Compounds like 3-(Quinolin-6-yloxy)propan-1-amine hydrochloride are being investigated for their ability to modulate specific cellular processes with high selectivity. This aligns with the growing focus on personalized therapies, where tailored treatments are designed based on individual genetic and molecular profiles.

From a synthetic chemistry perspective, the preparation of 3-(Quinolin-6-yloxy)propan-1-amine hydrochloride involves multi-step organic reactions, including nucleophilic substitution and amine protection-deprotection strategies. Researchers are continually optimizing these synthetic routes to improve yield and purity, which are essential for scaling up production. The compound's CAS No. 1864059-61-9 serves as a unique identifier, ensuring accurate referencing in patents and scientific literature.

Another area of interest is the compound's potential in drug repurposing, a strategy that identifies new therapeutic uses for existing molecules. Given its structural versatility, 3-(Quinolin-6-yloxy)propan-1-amine hydrochloride could be repurposed for treating emerging diseases or rare conditions, reducing the time and cost associated with traditional drug development.

In the context of green chemistry, researchers are also exploring eco-friendly synthesis methods for this compound. Sustainable practices, such as catalytic reactions and solvent-free conditions, are being investigated to minimize environmental impact while maintaining high efficiency. This aligns with global efforts to promote sustainable pharmaceutical manufacturing.

For those searching for 3-(Quinolin-6-yloxy)propan-1-amine hydrochloride suppliers or CAS 1864059-61-9 price, it is important to note that the compound is typically available through specialized chemical vendors and research laboratories. Due to its niche applications, pricing and availability may vary depending on purity and quantity requirements.

In summary, 3-(Quinolin-6-yloxy)propan-1-amine hydrochloride (CAS No. 1864059-61-9) represents a fascinating area of research with broad implications for drug discovery and development. Its unique chemical structure, combined with its potential therapeutic applications, makes it a compound worth watching in the evolving landscape of biomedical science and pharmaceutical innovation.